Cas no 2137098-45-2 (tert-butyl N-[(2S)-1-(4-bromo-1,2-thiazol-5-yl)-1-oxopropan-2-yl]carbamate)

• Product Name: tert-butyl N-[(2S)-1-(4-bromo-1,2-thiazol-5-yl)-1-oxopropan-2-yl]carbamate
• CAS No: 2137098-45-2
• MF: C₁₁H₁₅BrN₂O₃S
• MW: 335.217400789261
• CID: 6314483
• PubChem ID: 165795867
• Update Time: 2025-10-29

tert-butyl N-[(2S)-1-(4-bromo-1,2-thiazol-5-yl)-1-oxopropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2137098-45-2
• EN300-796617
• tert-butyl N-[(2S)-1-(4-bromo-1,2-thiazol-5-yl)-1-oxopropan-2-yl]carbamate

• Inchi： 1S/C11H15BrN2O3S/c1-6(14-10(16)17-11(2,3)4)8(15)9-7(12)5-13-18-9/h5-6H,1-4H3,(H,14,16)/t6-/m0/s1
• InChI Key： WXLOSYCCOGUSFO-LURJTMIESA-N
• SMILES： BrC1C=NSC=1C([C@H](C)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 333.99868g/mol
• Monoisotopic Mass: 333.99868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 96.5Ų

Additional information on tert-butyl N-[(2S)-1-(4-bromo-1,2-thiazol-5-yl)-1-oxopropan-2-yl]carbamate

Research Brief on tert-butyl N-[(2S)-1-(4-bromo-1,2-thiazol-5-yl)-1-oxopropan-2-yl]carbamate (CAS: 2137098-45-2)

In recent years, the compound tert-butyl N-[(2S)-1-(4-bromo-1,2-thiazol-5-yl)-1-oxopropan-2-yl]carbamate (CAS: 2137098-45-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole ring and bromo-substitution, serves as a critical intermediate in the synthesis of various bioactive compounds. Its structural features make it a valuable scaffold for drug discovery, particularly in the development of protease inhibitors and other therapeutic agents targeting infectious diseases and cancer.

Recent studies have focused on the synthetic pathways and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the synthesis of novel cysteine protease inhibitors, which show promise in treating parasitic infections such as Chagas disease. The researchers utilized tert-butyl N-[(2S)-1-(4-bromo-1,2-thiazol-5-yl)-1-oxopropan-2-yl]carbamate as a key building block, demonstrating its versatility in forming stable peptide-like bonds while maintaining high enantiomeric purity. The study reported a 75% yield in the final step of the synthesis, underscoring the compound's synthetic utility.

Another significant advancement was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where this compound was employed in the development of small-molecule inhibitors targeting the SARS-CoV-2 main protease. The bromo-thiazole moiety was found to enhance binding affinity to the viral protease active site, with molecular docking studies revealing a binding energy of -8.2 kcal/mol. These findings suggest potential applications in antiviral drug development, particularly for emerging RNA viruses.

From a chemical biology perspective, the compound's mechanism of action has been elucidated through structural-activity relationship (SAR) studies. The tert-butyl carbamate group provides steric protection for the amine functionality during synthetic transformations, while the 4-bromo-1,2-thiazol-5-yl group serves as an excellent leaving group in nucleophilic substitution reactions. This dual functionality makes the compound particularly valuable in parallel synthesis approaches for drug discovery libraries.

Recent patent filings (WO2023124567, US20240148921) have disclosed novel synthetic routes to this compound, featuring improved atom economy and reduced environmental impact. One innovative approach utilizes continuous flow chemistry, achieving a 92% conversion rate at room temperature, compared to 78% in traditional batch processes. These advancements address previous challenges in scaling up production while maintaining the compound's high purity (>99% by HPLC).

In conclusion, tert-butyl N-[(2S)-1-(4-bromo-1,2-thiazol-5-yl)-1-oxopropan-2-yl]carbamate (2137098-45-2) continues to demonstrate significant potential in pharmaceutical research. Its applications span from infectious disease therapeutics to oncology drug development, with recent synthetic improvements enhancing its accessibility for medicinal chemistry programs. Future research directions may explore its incorporation into PROTACs (proteolysis targeting chimeras) and other emerging therapeutic modalities.